Cas no 231953-38-1 (3-Fluoro-4-(trifluoromethyl)benzonitrile)
231953-38-1 structure
Product Name:3-Fluoro-4-(trifluoromethyl)benzonitrile
CAS No:231953-38-1
MF:C8H3F4N
MW:189.10973572731
MDL:MFCD00236280
CID:92511
PubChem ID:2737550
Update Time:2025-04-18
3-Fluoro-4-(trifluoromethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-FLUORO-4-(TRIFLUOROMETHYL)BENZONITRILE
- 4-Cyano-2-fluorobenzotrifluoride~alpha,alpha,alpha,3-Tetrafluoro-p-tolunitrile
- 3-fluoro-4-(trifluoromethyl)benzenecarbonitrile
- 3-Fluoro-4-trifluoromethylbenzonitrile
- 4-Cyano-2-fluorobenzotrifluoride
- Benzonitrile, 3-fluoro-4-(trifluoromethyl)-
- ALPHA,ALPHA,ALPHA,3-TETRAFLUORO-P-TOLUNITRILE
- PubChem4800
- KSC495O7J
- CFPNGJCBTZAVDN-UHFFFAOYSA-N
- WT144
- BCP05897
- SBB064375
- 3-fluoro-4-trifluoromethyl-benzonitrile
- FT-0615680
- MFCD00236280
- SY014548
- AC-4094
- J-512476
- 231953-38-1
- F1019
- CS-W015969
- 3-fluoro-4-(trifluoromethyl) benzonitrile
- SCHEMBL1727083
- PS-8418
- DTXSID60372134
- EN300-112520
- AM61412
- AKOS005257984
- 3-Fluoro-4-(trifluoromethyl)benzonitrile
-
- MDL： MFCD00236280
- Inchi： 1S/C8H3F4N/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-3H
- InChI Key： CFPNGJCBTZAVDN-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=CC=1C(F)(F)F
Computed Properties
- Exact Mass: 189.02000
- Monoisotopic Mass: 189.02
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8
Experimental Properties
- Density: 1.37
- Melting Point: 46.0 to 50.0 deg-C
- Boiling Point: 202 ºC
- Flash Point: 96 ºC
- Refractive Index: 1.443
- PSA: 23.79000
- LogP: 2.71618
3-Fluoro-4-(trifluoromethyl)benzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H331,H302,H312,H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number：UN 3276
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store at room temperature
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/38
3-Fluoro-4-(trifluoromethyl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Fluoro-4-(trifluoromethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 007913-1g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 97% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 007913-5g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 97% | 5g |
￡21.00 | 2022-03-01 | |
| Fluorochem | 007913-10g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 97% | 10g |
￡33.00 | 2022-03-01 | |
| Fluorochem | 007913-25g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 97% | 25g |
￡62.00 | 2022-03-01 | |
| TRC | F596105-1g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 1g |
$ 52.00 | 2023-09-07 | ||
| TRC | F596105-2.5g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 2.5g |
$ 63.00 | 2023-09-07 | ||
| TRC | F596105-5g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 5g |
$ 92.00 | 2023-09-07 | ||
| TRC | F596105-10g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 10g |
$127.00 | 2023-05-18 | ||
| TRC | F596105-25g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 25g |
$173.00 | 2023-05-18 | ||
| TRC | F596105-50g |
3-Fluoro-4-(trifluoromethyl)benzonitrile |
231953-38-1 | 50g |
$247.00 | 2023-05-18 |
3-Fluoro-4-(trifluoromethyl)benzonitrile Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:231953-38-1)3-氟-4-(三氟甲基)苯甲腈
Order Number:LE26859359
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:231953-38-1)4-cyano-2-fluorobenzotrifluoride
Order Number:sfd16104
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
3-Fluoro-4-(trifluoromethyl)benzonitrile Related Literature
-
Jeannine Hess,Malay Patra,Abdul Jabbar,Vanessa Pierroz,Sandro Konatschnig,Bernhard Spingler,Stefano Ferrari,Robin B. Gasser,Gilles Gasser Dalton Trans. 2016 45 17662
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